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Audience: Researchers, scientists, and drug development professionals.

Introduction

Acid Brown 348 is a trisazo anionic dyestuff used in the leather and textile industries to
achieve brown colorations.[1] Its application to leather is a well-established practice, valued for
producing shades with good fastness properties.[2] The fundamental principle of dyeing leather
with acid dyes, such as Acid Brown 348, involves an ionic interaction between the negatively
charged sulfonic acid groups (—-SOs~) of the dye molecule and the positively charged (cationic)
amino groups (—NHs*) present on the collagen fibers of the leather. This electrostatic attraction
is facilitated in an acidic environment, which promotes the protonation of the amino groups,
leading to the fixation of the dye onto the substrate.[3][4]

This document provides comprehensive application notes and detailed experimental protocols
for the use of Acid Brown 348 in a research context for dyeing chrome-tanned leather. It also
includes quantitative data for key process parameters and safety guidelines.

Quantitative Data

The following tables provide a summary of the physicochemical properties of Acid Brown 348
and the recommended parameters for the leather dyeing process. These values serve as a
baseline and may require optimization depending on the specific leather substrate and desired
outcome.
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Table 1: Physicochemical Properties of Acid Brown 348

Property Value
C.I. Name Acid Brown 348[1]
CAS Number 72827-72-6[5]

Chemical Class

Trisazo Dye[1]

Physical Appearance

Brown Powder[5]

Hue Dull Reddish Brown[5]
Solubility Soluble in water[5]
Purity >98%][5]

Table 2: Recommended Dyeing Parameters for Chrome-Tanned Leather

Parameter

Recommended Range/Value

Dye Concentration (% owf)

1.0 - 5.0%[4]

Liquor Ratio 10:1-20:1
Initial pH 5.0 - 6.0[6]
Dyeing Temperature 50 - 60°CJ[6]

Dyeing Duration

60 - 90 minutes[7]

Fixation pH

3.5-4.0[7]

Fatliquor Concentration (% owf)

3 - 10%][8]

% owf: on the weight of wet leather

Table 3: lllustrative Fastness Properties of Acid Dyes on Leather
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Fastness Property

Test Method

Typical Rating (Grey Scale)

Light Fastness IUF 402 4-5[9]

Wash Fastness IUF 423 3-4[10]
Dry Rubbing Fastness ISO 105-X12 4-5[10]
Wet Rubbing Fastness ISO 105-X12 3-4[10]

Note: The fastness ratings provided are typical for acid dyes on leather and should be

experimentally verified for Acid Brown 348.

Experimental Protocols

Materials and Reagents
e Dye: Acid Brown 348 powder

e Substrate: Chrome-tanned leather

o Wetting Agent: Non-ionic surfactant

o Levelling Agent: Anionic leveling agent suitable for acid dyes

e pH Adjustment: Formic acid (85%), Sodium formate, Sodium bicarbonate

 Fatliquor: A suitable anionic fatliquoring agent (e.g., sulfated oil-based)

e Water: Deionized or distilled

o Equipment: Laboratory-scale dyeing drum, water bath for temperature control, pH meter,

standard glassware, and personal protective equipment (PPE).

Dye Stock Solution Preparation

o Accurately weigh the required amount of Acid Brown 348 powder.

o Make a paste by adding a small volume of hot (approximately 80°C) deionized water and

mixing thoroughly.
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e Gradually add more hot water while stirring continuously until the dye is fully dissolved to the
desired concentration (e.g., 1% w/v).

Leather Dyeing and Fatliquoring Protocol

The following protocol is a general procedure for dyeing chrome-tanned leather in a laboratory
setting. All percentages are based on the wet weight of the leather.

e Washing and Neutralization:

o Wash the chrome-tanned leather with water (200% owf) at 35-40°C for 15-20 minutes.
Drain the float.

o In anew float (150% owf) at 35-40°C, add 1-2% sodium formate and 0.5-1% sodium
bicarbonate. Run for 45-60 minutes to achieve a uniform pH of 5.0-6.0 throughout the
cross-section of the leather.[4] This step is crucial for ensuring even dye penetration.

o Drain the neutralization bath and wash the leather thoroughly with water.
e Dyeing:
o Prepare the dye bath with a liquor ratio of 10:1 to 20:1 at 40°C.

o Add 0.5-1.0% of a suitable leveling agent to the bath and run for 10 minutes to ensure its
even distribution.

o Add the pre-dissolved Acid Brown 348 solution (1.0 - 5.0% owf) to the dye bath.

o Raise the temperature to 50-60°C and maintain for 60-90 minutes, allowing for dye
penetration and exhaustion.[6][7]

o Fixation:

o To fix the dye, gradually add 1-3% formic acid (diluted 1:10 with water) in two or three
portions over a period of 30 minutes. This will lower the pH of the dye bath to the target
range of 3.5-4.0.[11]

o Continue running the drum for an additional 20-30 minutes to ensure complete fixation.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.fsw.cc/how-to-best-pair-leather-dyes-with-compatibility-in-mind/
https://www.benchchem.com/product/b13734016?utm_src=pdf-body
https://debagkimya.com/dyestuffs-and-dyeing-of-leather-2/
https://www.tiankunchemical.com/Application-of-Acid-Dyes-in-Leather-Dyeing-id48478816.html
https://www.benchchem.com/pdf/Application_of_Direct_Brown_27_for_Staining_Leather_Samples_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13734016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Rinsing:
o Drain the dye bath.
o Rinse the leather with warm water (approximately 40°C) until the rinsing water is clear.

 Fatliquoring:

[e]

Prepare a new bath with a 10:1 liquor ratio at 50-60°C.

o

Add 3-10% of a suitable fatliquoring agent to create a stable emulsion.[8]

[¢]

Introduce the dyed leather into the fatliquoring bath and run for 45-60 minutes to ensure
thorough penetration of the oils.

[¢]

Drain the fatliquor bath and rinse the leather with warm water.
e Drying and Finishing:

o The leather is now ready for drying (e.g., air-drying, vacuum drying) and subsequent
mechanical finishing processes.

Safety and Handling Precautions

e Always handle Acid Brown 348 powder in a well-ventilated area or under a fume hood to
minimize inhalation.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

¢ Avoid contact with skin and eyes. In case of contact, rinse thoroughly with copious amounts
of water.

o For detailed toxicological and ecological information, refer to the Safety Data Sheet (SDS)
provided by the manufacturer.

Visual Diagrams
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Mechanism of Acid Dye Binding to Leather

The diagram below illustrates the fundamental chemical interaction responsible for the dyeing
of leather with Acid Brown 348.

Dyeing Process

Leather Substrate

Collagen Fiber
(with -NH2 groups)

Dyed Leather
(lonic Bond Formation)

Click to download full resolution via product page

Caption: lonic interaction between Acid Brown 348 and leather collagen.

Experimental Workflow

The following flowchart provides a step-by-step overview of the experimental procedure for
dyeing leather with Acid Brown 348.
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Caption: Workflow for leather dyeing and post-treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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